2-Iminopiperidine hydrochloride
Overview
Description
2-Iminopiperidine hydrochloride, also known as 2-Amino-3,4,5,6-tetrahydropyridine hydrochloride, is a heterocyclic compound . It has an empirical formula of C5H10N2 · HCl and a molecular weight of 134.61 . This compound is used in the preparation of various other compounds and has been utilized in different therapeutic applications .
Synthesis Analysis
2-Iminopiperidine hydrochloride has been used in the preparation of 2-Benzyl-1,2,3,4,6,7,8,9-octahydro-11H-dipyrido[1,2-a:4,3-d]-pyrimidin-11-one . It has also been used as a reactant for the synthesis of heteroaromatic compounds from alkenes using ketoiodination-cyclization protocols .Molecular Structure Analysis
The molecular structure of 2-Iminopiperidine hydrochloride consists of a six-membered ring with one nitrogen atom and five carbon atoms . The compound has a monoisotopic mass of 134.061081 Da .Chemical Reactions Analysis
2-Iminopiperidine hydrochloride has been used as a reactant in the synthesis of heteroaromatic compounds from alkenes using ketoiodination-cyclization protocols . It has also been used in Diels-Alder reactions of heterocyclic azadienes and condensation reactions .Physical And Chemical Properties Analysis
2-Iminopiperidine hydrochloride is a solid compound . It has a melting point of 159-161 °C . The SMILES string for this compound is Cl.N=C1CCCCN1 .Scientific Research Applications
Inhibition of Human Nitric Oxide Synthase : 2-Iminopiperidine and 2-iminohomopiperidine are potent inhibitors of human nitric oxide synthase, making them potential therapeutic agents for reducing inflammation and oxidative stress (Moore et al., 1996).
Specific Inhibitor of Human Liver -D-Glucuronidase : A novel imino acid, 2(S)-carboxy-3(R),4(R),5(S)-trihydroxypiperidine, acts as a specific inhibitor of human liver -D-glucuronidase. This discovery has potential applications in pharmaceutical and nutraceutical research (Manning et al., 1985).
Potent Inhibitory Effects on Human Nitric Oxide Synthase : Substituted 2-iminopiperidines exhibit potent inhibitory effects on human nitric oxide synthase, with methyl substitutions on the 4- and 6-positions yielding the most potent analogues (Webber et al., 1998).
Antimicrobial Activity : The synthesized compound (2Z)-4,6-diphenyl-N-(2-(piperidin-1-yl)ethyl)-2H-1,3-thiazin-2-imino hydrochloride shows moderate antimicrobial activity against various bacteria and yeasts (Ovonramwen et al., 2019).
Photochemical Dimerization of 2-Aminopyridines and 2-Pyridones : Ultraviolet irradiation of these compounds leads to the formation of 1,4-dimers, presenting unusual chemical and physical properties (Taylor & Kan, 1963).
Synthesis of 4-Amino-4,5-dihydro-1H-1,2,4-triazole-5-ones and their Isatin-3-imine Derivatives : This study offers a new approach for the synthesis of isatin imine derivatives, expanding the chemical repertoire for research (Kahveci, 2005).
Safety And Hazards
properties
IUPAC Name |
2,3,4,5-tetrahydropyridin-6-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N2.ClH/c6-5-3-1-2-4-7-5;/h1-4H2,(H2,6,7);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHDTXTDHBRADLM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN=C(C1)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
45505-66-6 |
Source
|
| Record name | 2-Pyridinamine, 3,4,5,6-tetrahydro-, hydrochloride (1:2) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=45505-66-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID50166802 |
Source
|
| Record name | Piperidine, 2-imino-, hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50166802 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Iminopiperidine hydrochloride | |
CAS RN |
16011-96-4 |
Source
|
| Record name | 2-Pyridinamine, 3,4,5,6-tetrahydro-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=16011-96-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Piperidine, 2-imino-, hydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016011964 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Piperidine, 2-imino-, hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50166802 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-amino-3,4,5,6-tetrahydropyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.036.481 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Citations
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